Cas no 1894131-62-4 (4,4-difluoro-1-(3-methylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(3-methylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 1894131-62-4
• MF: C₁₄H₁₆F₂O₂
• MW: 254.272451400757
• CID: 6507877
• PubChem ID: 115047316
• Update Time: 2025-08-03

4,4-difluoro-1-(3-methylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(3-methylphenyl)cyclohexane-1-carboxylic acid
• EN300-1947830
• 1894131-62-4

• Inchi： 1S/C14H16F2O2/c1-10-3-2-4-11(9-10)13(12(17)18)5-7-14(15,16)8-6-13/h2-4,9H,5-8H2,1H3,(H,17,18)
• InChI Key： OSFLMPRORCJGIY-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=CC=C(C)C=2)CC1)F

Computed Properties

• Exact Mass: 254.11183607g/mol
• Monoisotopic Mass: 254.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4-difluoro-1-(3-methylphenyl)cyclohexane-1-carboxylic acid

Professional Introduction to 4,4-difluoro-1-(3-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 1894131-62-4)

4,4-difluoro-1-(3-methylphenyl)cyclohexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1894131-62-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of fluorinated cyclohexane derivatives, which are known for their broad applications in medicinal chemistry, particularly in the development of bioactive molecules.

The molecular structure of 4,4-difluoro-1-(3-methylphenyl)cyclohexane-1-carboxylic acid features a cyclohexane ring substituted with two fluorine atoms at the 4-position and a carboxylic acid group at the 1-position, further functionalized with a 3-methylphenyl group at the 1-(beta)-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel pharmacophores. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, lipophilicity, and binding affinity of drug candidates.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to enhance drug-like properties. For instance, fluorine atoms can increase the metabolic stability of molecules by resisting oxidative degradation, thereby extending their half-life in vivo. Additionally, fluorine substitution can modulate hydrophobicity, which is crucial for optimizing membrane permeability and oral bioavailability. The 3-methylphenyl group further contributes to the compound's complexity, allowing for diverse interactions with biological targets.

One of the most compelling aspects of 4,4-difluoro-1-(3-methylphenyl)cyclohexane-1-carboxylic acid is its potential application in the development of central nervous system (CNS) drugs. The cyclohexane core provides a rigid scaffold that can mimic natural amino acid structures, while the fluorinated and phenyl groups enhance binding interactions with neurological receptors. Current research suggests that such derivatives may exhibit properties suitable for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The carboxylic acid functionality also opens up possibilities for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening (HTS) to identify promising candidates like 4,4-difluoro-1-(3-methylphenyl)cyclohexane-1-carboxylic acid. Advanced modeling techniques have been employed to predict how structural modifications might affect biological activity. For example, molecular dynamics simulations have shown that fluorine substitution can stabilize certain conformations of the molecule, improving its affinity for target proteins. These computational approaches have accelerated the discovery process and reduced the time-to-market for new drugs.

Moreover, 4,4-difluoro-1-(3-methylphenyl)cyclohexane-1-carboxylic acid has shown promise in materials science applications. Fluorinated compounds are widely used in advanced materials due to their thermal stability and chemical resistance. Researchers have explored its potential as a precursor for high-performance polymers and liquid crystals. The unique electronic properties conferred by fluorine atoms make this compound an attractive candidate for developing novel optoelectronic materials used in displays and solar cells.

The synthesis of 4,4-difluoro-1-(3-methylphenyl)cyclohexane-1-carboxylic acid presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require specialized equipment and reagents. However, recent advances in catalytic methods have made it possible to construct complex fluorinated structures more efficiently. For instance, palladium-catalyzed cross-coupling reactions have enabled the introduction of fluorine atoms with high precision. These innovations have not only improved yield but also reduced costs associated with large-scale production.

Evaluation of 4,4-difluoro-1-(3-methylphenyl)cyclohexane-1-carboxylic acid in preclinical studies has revealed several intriguing characteristics. In vitro assays have demonstrated its ability to interact with various enzymes and receptors relevant to therapeutic targets. Notably, it has exhibited inhibitory effects on enzymes involved in inflammation pathways, suggesting potential applications in anti-inflammatory therapies. While these findings are promising, further research is needed to fully elucidate its mechanism of action and assess its safety profile.

The environmental impact of using fluorinated compounds is also a critical consideration. Fluorinated molecules can persist in ecosystems due to their chemical stability, raising concerns about long-term environmental persistence. However, efforts are underway to develop greener synthetic methods that minimize waste and reduce hazardous byproducts. By incorporating sustainable practices into drug development pipelines, researchers aim to balance efficacy with ecological responsibility.

Future directions for research on 4,4-difluoro-1-(3-methylphenyl)cyclohexane-1-carboxylic acid include exploring its role in drug delivery systems and nanotechnology applications. The compound's unique physicochemical properties make it an ideal candidate for formulating targeted drug delivery systems that enhance therapeutic efficacy while reducing side effects. Additionally, its incorporation into nanocarriers could improve bioavailability and tissue penetration for difficult-to-treat conditions.

In conclusion, 4 , 4 -difluoro - 1 - ( 3 -methylphenyl ) - cyclohexane - 1 -carboxylic acid (CAS No . 189 41 31 -62 - 4 ) represents a fascinating compound with diverse applications across pharmaceuticals and materials science . Its structural features , coupled with recent advancements in synthetic methodologies , position it as a valuable building block for developing next-generation therapeutics . As research continues , it is likely that this compound will play an increasingly important role in addressing some of today's most pressing medical challenges .